2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate

• CAS No.: 59721-13-0
• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: [2-(dimethylamino)-2-oxoethyl] 4-hydroxybenzoate
• InChI: InChI=1S/C11H13NO4/c1-12(2)10(14)7-16-11(15)8-3-5-9(13)6-4-8/h3-6,13H,7H2,1-2H3
• InChI Key: NANMFTZOPYIWON-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)COC(=O)C1=CC=C(C=C1)O

Description

2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate is an organic compound that belongs to the class of esters. It is derived from 4-hydroxybenzoic acid, which is known for its applications in various fields such as food, cosmetics, and pharmaceuticals. This compound is characterized by the presence of a dimethylamino group and an oxoethyl group attached to the 4-hydroxybenzoate moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate typically involves the esterification of 4-hydroxybenzoic acid with 2-(dimethylamino)-2-oxoethanol. The reaction is usually carried out in the presence of an acid catalyst such as sulfuric acid or hydrochloric acid. The reaction mixture is heated under reflux conditions to facilitate the esterification process. After completion, the product is purified through recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors. These reactors allow for better control over reaction conditions, leading to higher yields and purity of the final product. The use of automated systems also ensures consistent quality and reduces the risk of contamination.

Chemical Reactions Analysis

Types of Reactions

2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxo group to a hydroxyl group.

Substitution: The dimethylamino group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) are typically used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential as a drug candidate for various therapeutic applications.

Industry: It is used in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate involves its interaction with specific molecular targets. The dimethylamino group can interact with enzymes or receptors, leading to modulation of their activity. The oxoethyl group can participate in hydrogen bonding and other interactions, influencing the compound’s overall biological activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-Hydroxybenzoic Acid: A precursor to 2-(Dimethylamino)-2-oxoethyl 4-hydroxybenzoate, known for its use in the production of parabens.

2-(Dimethylamino)ethyl 4-aminobenzoate: Another ester derivative with similar structural features.

Methyl 4-hydroxybenzoate: Commonly used as a preservative in cosmetics and pharmaceuticals.

Uniqueness

This compound is unique due to the presence of both a dimethylamino group and an oxoethyl group, which confer distinct chemical and biological properties. These functional groups allow for a wide range of chemical modifications and interactions, making the compound versatile for various applications.